Cas no 2229288-54-2 (tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229288-54-2
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 6070062
• PubChem ID: 165711574
• Update Time: 2025-06-11

tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate
• EN300-1898832
• 2229288-54-2

• Inchi： 1S/C14H23N3O2S/c1-9-7-17(13(18)19-14(2,3)4)6-5-10(9)11-8-20-12(15)16-11/h8-10H,5-7H2,1-4H3,(H2,15,16)
• InChI Key： IUWAYGRHSYKYQZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.7Ų

Additional information on tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate

Introduction to tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2229288-54-2)

tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate, with the CAS number 2229288-54-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a thiazole ring, which is known for its biological activity and pharmacological properties. The presence of the tert-butyl group and the amino functionality further enhances its potential for various therapeutic applications.

The chemical structure of tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate is characterized by its intricate arrangement of functional groups. The piperidine ring, which is a key component of many bioactive molecules, provides a flexible backbone that can adopt various conformations. The thiazole ring, with its sulfur and nitrogen atoms, contributes to the compound's stability and reactivity. The tert-butyl group, known for its steric bulk and electron-donating properties, adds to the compound's lipophilicity and solubility characteristics. The amino group on the thiazole ring can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

In recent years, there has been a growing interest in the development of compounds with thiazole scaffolds due to their diverse biological activities. Thiazoles have been shown to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific structure of tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate makes it a promising candidate for further investigation in these areas. For instance, studies have demonstrated that similar compounds with thiazole moieties can inhibit key enzymes involved in cancer progression and inflammation.

The synthesis of tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the coupling of a suitably protected piperidine derivative with a thiazole-containing electrophile, followed by deprotection and functionalization steps. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted reactions have been employed to optimize these processes and reduce reaction times.

The biological evaluation of tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate has revealed several promising properties. In vitro studies have shown that this compound exhibits potent activity against various bacterial strains, including multidrug-resistant pathogens. Additionally, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate could be developed into novel therapeutic agents for treating infections and inflammatory diseases.

Clinical trials are an essential step in the drug development process to assess the safety and efficacy of new compounds. While specific clinical data on tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate may not yet be available, preclinical studies have provided valuable insights into its pharmacokinetic and pharmacodynamic properties. These studies have shown that the compound has favorable absorption, distribution, metabolism, excretion (ADME) profiles and low toxicity levels in animal models. These characteristics are crucial for advancing the compound into human trials.

The potential applications of tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate extend beyond its antimicrobial and anti-inflammatory properties. Research has also explored its use as a lead compound for developing new analgesics and neuroprotective agents. For example, studies have shown that similar thiazole-containing compounds can modulate pain pathways and protect neurons from oxidative stress-induced damage. These findings open up new avenues for the development of multifunctional drugs that can address multiple therapeutic targets simultaneously.

In conclusion, tert-butyl 4-(2-amino-1,3-thiazol-4-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2229288-54-2) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its combination of piperidine and thiazole moieties provides a versatile platform for designing new drugs with improved efficacy and safety profiles. Ongoing research in this area is expected to yield further insights into the biological mechanisms underlying its activity and pave the way for its clinical use in treating infectious diseases, inflammation, pain management, and neurodegenerative disorders.